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Compound of Interest

Compound Name: 2,4-Dimethylthiazole

Cat. No.: B1360104

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of the safety and hazard information for
2,4-Dimethylthiazole (CAS No. 541-58-2). The information is compiled and presented to meet
the needs of laboratory and drug development professionals, with a focus on clear data
presentation, experimental context, and visual representation of safety workflows.

Chemical Identification and Physical Properties

2,4-Dimethylthiazole is a heterocyclic organic compound with the molecular formula C5H7NS.
[1][2] It is a colorless to pale yellow liquid with a characteristic pungent, nutty, or roasted aroma.
[2][3] This compound is slightly soluble in water but soluble in organic solvents like alcohol and
ether.[1][3]

Table 1: Physical and Chemical Properties of 2,4-Dimethylthiazole
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Property Value Source(s)
Molecular Formula C5H7NS [1112]
Molecular Weight 113.18 g/mol [1][4]
Appearance Clear colorless to light yellow e

liquid

Pungent, nutty, roasted,

Odor coffee-like 13]1°]
Boiling Point 144-146 °C @ 719 mmHg [1][5]
Flash Point 42 °C/107.6 °F [5]

Density 1.056 g/mL at 25 °C [1][6]
Refractive Index n20/D 1.509 [1][6]
Water Solubility Slightly soluble [11[3]
Vapor Pressure 4.28 mmHg at 25 °C [1]

Hazard Identification and Classification

2,4-Dimethylthiazole is classified as a hazardous substance. It is a flammable liquid and
vapor, and it can cause skin, eye, and respiratory irritation.[4][5] It may also be harmful if
swallowed.[4][7]

Table 2: GHS Hazard Classification for 2,4-Dimethylthiazole
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Hazard Class Category Hazard Statement Source(s)

o H226: Flammable
Flammable Liquids 3 o [4]7]
liquid and vapor

H302: Harmful if

Acute Toxicity, Oral 4 41071
swallowed

Skin H315: Causes skin

: - 2 N [41[5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

L 2 N [41[5]

Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single 3 ) o [4][5]
respiratory irritation
Exposure)

Pictograms:

e Flame (Flammable)[4]

o Exclamation Mark (Irritant, Harmful)[4]
Signal Word: Warning[4][5]

Toxicological Information

The toxicological data for 2,4-dimethylthiazole indicates moderate acute toxicity. The primary
routes of exposure are oral, dermal, and inhalation.

Table 3: Acute Toxicity Data for 2,4-Dimethylthiazole

Route of Exposure  Species Value Source(s)

Intraperitoneal Mouse LD50: 250 mg/kg [8]

Experimental Protocols
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While specific experimental reports for the toxicity of 2,4-dimethylthiazole are not publicly
available, the cited toxicity values are typically determined using standardized methodologies,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). The following are detailed descriptions of the likely experimental protocols used.

Acute Oral Toxicity (LD50) - Based on OECD Guideline
425 (Up-and-Down Procedure)

The oral LD50 value is a statistically derived single dose of a substance that can be expected
to cause death in 50% of the animals when administered by the oral route. The Up-and-Down
Procedure is a method used to estimate the LD50 with a reduced number of animals.

o Test System: Healthy, young adult female rats or mice are typically used.[1]

o Dose Administration: The test substance is administered orally in a single dose via gavage.
[3] The volume administered is generally kept low.

» Dose Progression: The study begins with a dose estimated to be just below the expected
LD50. Animals are dosed sequentially. If an animal survives, the next animal receives a
higher dose. If an animal dies, the next receives a lower dose.[1] This continues until a
statistically significant result is obtained.

+ Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality.[1] Observations include changes in skin, fur, eyes, and behavior. Body weight is
also monitored.[9]

Acute Dermal Irritation - Based on OECD Guideline 404

This test assesses the potential of a substance to cause reversible inflammatory changes to
the skin.

o Test System: The albino rabbit is the preferred species for this test.[10]

e Procedure: A small area of the animal's skin is shaved. The test substance (0.5 mL for
liquids) is applied to the skin and covered with a gauze patch for a 4-hour exposure period.
[10]
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e Observation: The skin is examined for erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The observations continue for 14
days to assess the reversibility of any effects.[10]

Acute Eye Irritation - Based on OECD Guideline 405

This test evaluates the potential of a substance to cause reversible or irreversible damage to
the eye.

o Test System: Albino rabbits are typically used.[11]

e Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into one eye of
the animal. The other eye serves as a control.[11]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,
iris, and conjunctivae are evaluated for opacity, inflammation, and other effects.[11]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

e Handling:

[e]

Use in a well-ventilated area, preferably under a chemical fume hood.[5][9]

[e]

Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective
equipment (PPE).[9]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

o

Use non-sparking tools and take precautionary measures against static discharge.[5]
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][9]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.
[12]
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Personal Protective Equipment (PPE)

The following PPE is recommended when handling 2,4-dimethylthiazole:

Table 4: Recommended Personal Protective Equipment

Body Part Equipment Standard/Specification

o ANSI Z87.1 compliant or
Safety glasses with side-

Eyes/Face ) European Standard EN166[9]
shields or goggles [12]

) Chemical-resistant gloves
Skin o [9]
(e.g., nitrile), lab coat

Use in a well-ventilated area. If
Respiratory needed, use a NIOSH- [9]

approved respirator.

First Aid Measures

In case of exposure, follow these first aid procedures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[5][12]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Get medical attention if irritation develops or persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention.[5][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5][12]

Fire-Fighting Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[5]

Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can
travel to a source of ignition and flash back.[5] Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures

Personal Precautions: Remove all sources of ignition. Evacuate personnel to a safe area.
Wear appropriate PPE.[12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, universal
binder) and place it in a suitable container for disposal.[5][12]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical relationships in handling the safety and hazards of
2,4-dimethylthiazole.
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Caption: Hazard identification and response workflow for 2,4-Dimethylthiazole.
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Caption: General experimental workflow for toxicological testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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